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Compound of Interest

Compound Name: 2,6-Dichlorobenzyl alcohol

Cat. No.: B098724 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,6-Dichlorobenzyl alcohol

This guide provides comprehensive safety and handling information for 2,6-Dichlorobenzyl
alcohol, intended for researchers, scientists, and professionals in drug development. It covers

hazard identification, protective measures, emergency procedures, and toxicological data,

presented through structured tables and logical diagrams to ensure clarity and accessibility.

Chemical Identification and Physical Properties
2,6-Dichlorobenzyl alcohol is a solid organic compound.[1] Key identification and physical

data are summarized below.

Table 1: Physical and Chemical Properties of 2,6-Dichlorobenzyl alcohol

Property Value Reference

CAS Number 15258-73-8 [2]

Molecular Formula C₇H₆Cl₂O [2]

Molecular Weight 177.03 g/mol [1]

Appearance Solid [1]

Melting Point 96-98 °C [1]

Storage Class 11 (Combustible Solids) [1]
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Hazard Identification and Classification
According to the available Safety Data Sheet (SDS), 2,6-Dichlorobenzyl alcohol is not

classified as a hazardous substance or mixture.[2] However, it is crucial to handle all laboratory

chemicals with appropriate caution.

In contrast, other isomers of dichlorobenzyl alcohol are classified with specific hazards. For

instance, 2,4-Dichlorobenzyl alcohol is listed as causing serious eye damage, being harmful if

inhaled, and harmful to aquatic life with long-lasting effects.[3] 3,4-Dichlorobenzyl alcohol is

classified as harmful if swallowed or in contact with skin.[4] 3,5-Dichlorobenzyl alcohol is noted

to cause serious eye irritation, skin irritation, and may cause respiratory irritation.[5][6]

Toxicological Data
No specific toxicity data is available for 2,6-Dichlorobenzyl alcohol.[2] For context, the

following table summarizes toxicological data for the 2,4-Dichlorobenzyl alcohol isomer.

Table 2: Toxicological Data for 2,4-Dichlorobenzyl alcohol
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Test Species Route Value Guideline Reference

Acute Toxicity

(LC50)

Rainbow

Trout

(Oncorhynch

us mykiss)

-
13.3 mg/l (96

h)

OECD Test

Guideline 203

Acute Toxicity

(EC50)

Water Flea

(Daphnia

magna)

-
17.75 mg/l

(48 h)

OECD Test

Guideline 202

Repeated

Dose Toxicity

(NOAEL)

Rat Oral
400 mg/kg

(90 d)
-

Prenatal

Development

al Toxicity

(NOAEL)

Rat Oral
400

mg/kg/day
- [3]

Mutagenicity

(in vitro)
- - Negative

OECD Test

Guideline 476

Experimental Protocols
While specific experimental reports for 2,6-Dichlorobenzyl alcohol are not available,

methodologies for assessing the safety of related isomers follow standardized guidelines.

Prenatal Developmental Toxicity Study (based on 2,4-Dichlorobenzyl alcohol)[3]

Objective: To assess the effect of the substance on pregnant females and prenatal

development.

Test System: Sprague-Dawley rats.

Methodology:

Pregnant rats are administered varying doses of the test substance (e.g., 0, 25, 100, 400,

and 800 mg/kg/day) daily via oral gavage.[3]
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The administration period covers the critical period of organogenesis, typically from

gestation day 6 to 19.[3]

Maternal health is monitored throughout the study, tracking body weight and food

consumption.[3]

On gestation day 20, pregnant dams are euthanized, and caesarean sections are

performed.[3]

Endpoints evaluated include maternal systemic toxicity (e.g., liver changes) and effects on

fetuses, such as fetal and placental weights, and examination for external, visceral, and

skeletal malformations.[3]

Data Analysis: The No-Observed-Adverse-Effect Level (NOAEL) is determined for both

maternal and developmental toxicity. For 2,4-Dichlorobenzyl alcohol, the NOAEL was

established at 400 mg/kg/day.[3]

Handling and Storage
Safe Handling:

Avoid all personal contact, including the inhalation of dust.[7]

Use in a well-ventilated area or under a fume hood.[7]

Prevent the formation and dispersion of dust.[8][9]

Do not eat, drink, or smoke in handling areas.[4][7]

Wash hands thoroughly after handling the substance.[2][9]

Contaminated work clothing should be laundered separately before reuse.[7]

Storage:

Store in original, tightly closed containers.[2][7]

Keep in a dry, cool, and well-ventilated place.[7][9][10]
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Protect containers from physical damage.[7]

Store away from incompatible materials such as oxidizing agents.[6][7]

Personal Protective Equipment (PPE)
Appropriate PPE should be worn to minimize exposure.[11]

Eye/Face Protection: Use safety glasses with side-shields or goggles approved under

standards such as EN 166 (EU) or NIOSH (US).[2][5]

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been

inspected prior to use.[2] Follow proper glove removal technique to avoid skin contact.[2][12]

Wear appropriate protective clothing to prevent skin exposure.[5][11]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator. A type

N95 (US) or type P2 (EN 143) filter is recommended.[1]

First Aid Measures
The following diagram outlines the logical flow for first aid in case of exposure.
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Medical Attention

Inhalation Move to Fresh Air

Skin Contact Remove Contaminated Clothing
Rinse Skin with Water/Shower

Eye Contact Rinse with Plenty of Water
Remove Contact Lenses

Ingestion Make Victim Drink Water
(Two Glasses at Most)

Consult Doctor
if Unwell

Click to download full resolution via product page

First aid procedures for different exposure routes.

Specific First Aid Instructions:

Inhalation: Move the person to fresh air.[2]

Skin Contact: Take off all contaminated clothing immediately and rinse the skin with water or

shower.[2]

Eye Contact: Rinse eyes with plenty of water.[2] Remove contact lenses if present and easy

to do.[2]

Ingestion: Have the victim drink water (up to two glasses).[2] Consult a physician if feeling

unwell.[2]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), foam, or dry powder.

No limitations on extinguishing agents are given for this substance.[2]

Specific Hazards: The substance is combustible. Thermal decomposition can lead to the

release of irritating or toxic gases and vapors, including carbon monoxide, carbon dioxide,

hydrogen chloride, and phosgene.[7][13]

Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) and full protective gear.[2][13]

Additional Precautions: Use a water spray jet to suppress gases, vapors, and mists.[2]

Prevent fire-extinguishing water from contaminating surface water or groundwater systems.

[2]

Accidental Release Measures
The workflow below details the standard procedure for responding to a chemical spill.
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Spill Occurs

Evacuate Danger Area
Advise Personnel

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Prevent Entry into Drains
and Waterways

Contain and Clean Up Spill

Use Dry Procedures
Avoid Generating Dust

Collect into Sealable Container

Dispose of Waste Properly
(See Section 10)

Clean Affected Area

Response Complete

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Personal and Environmental Precautions:

Non-emergency Personnel: Avoid inhaling dust and contacting the substance. Ensure

adequate ventilation and evacuate the area.

Emergency Responders: Refer to Section 6 for appropriate personal protective equipment.

Environmental: Prevent the product from entering drains or water courses.[7]

Containment and Cleanup:

Cover drains to prevent entry.[2]

For dry spills, use dry cleanup procedures to avoid generating dust.[7] Sweep up, shovel, or

vacuum the material into a clean, dry, sealable, and labeled container for disposal.[7]

Clean the affected area thoroughly after material pickup is complete.

Disposal Considerations
Waste material must be disposed of in accordance with all applicable national, regional, and

local regulations.[2][4] Chemicals should be left in their original containers without mixing with

other waste.[2] Uncleaned containers should be handled in the same manner as the product

itself.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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